Cas no 1439902-34-7 ((6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride)

• Product Name: (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride
• CAS No: 1439902-34-7
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 5180069
• Update Time: 2025-10-28

(6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-6(2)12-8-3-7(4-9)10-5-11-8;/h3,5-6H,4,9H2,1-2H3;1H
• InChI Key： RDIKPUYWKAMMCX-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC(OC(C)C)=NC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

(6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride

Introduction to (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1439902-34-7 is a fascinating molecule that has garnered attention in the field of chemical biology due to its unique structural and functional properties. The product name, (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride, provides a detailed insight into its chemical composition and potential applications. This introduction aims to explore the compound's characteristics, its relevance in contemporary research, and its potential implications in pharmaceutical development.

At the core of understanding this compound lies its molecular structure. The presence of a pyrimidine ring substituted with an isopropoxy group at the 6-position and a methanamine moiety at the 4-position makes it a structurally intriguing entity. Pyrimidine derivatives are well-known for their biological activities, often serving as key components in nucleic acid synthesis and various enzymatic processes. The specific substitution pattern in (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride not only contributes to its unique chemical properties but also opens up possibilities for diverse biological functions.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. The (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride molecule has emerged as a promising candidate in this domain. Its ability to interact with biological targets suggests that it could be utilized in the development of new drugs targeting various diseases. For instance, pyrimidine-based compounds have shown efficacy in treating conditions such as cancer, infectious diseases, and inflammatory disorders.

The hydrochloride salt form of this compound, (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride, enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This property is crucial for ensuring that the compound can be effectively delivered to target sites within the body. Additionally, the hydrochloride form often improves the stability and shelf life of the compound, which are essential factors for commercial drug development.

One of the most exciting aspects of studying (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride is its potential role in modulating biological pathways. The pyrimidine ring is a key component of nucleic acids, and modifications at specific positions can lead to altered biological activities. Research has shown that compounds with similar structural motifs can interfere with enzyme function, DNA replication, and other critical cellular processes. This makes (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride a valuable tool for investigating these pathways and developing targeted therapies.

The latest advancements in computational chemistry and drug design have further enhanced the understanding of this compound's potential applications. Molecular modeling studies have revealed that (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride can bind to specific proteins involved in disease pathways, suggesting its use as an inhibitor or modulator. These insights have guided researchers in designing more effective derivatives with improved pharmacological properties.

In addition to its therapeutic potential, (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride has shown promise in academic research as a scaffold for developing new chemical entities. Its unique structure allows for modifications at multiple positions, enabling the creation of a library of compounds with diverse biological activities. This approach has been successful in identifying novel molecules with therapeutic potential, highlighting the importance of exploring structurally diverse compounds in drug discovery.

The synthesis of (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride presents an interesting challenge due to its complex structure. However, recent advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. These advancements not only facilitate research but also pave the way for large-scale production if it proves to be a viable drug candidate.

Evaluation of (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride in preclinical studies has provided valuable insights into its pharmacological profile. Initial findings suggest that it exhibits good oral bioavailability and low toxicity, making it a promising candidate for further development. Additionally, its ability to cross cell membranes suggests that it could be effective in treating diseases affecting multiple organs.

The future of research on (6-Isopropoxypyrimidin-4-yl)methanaminehydrochloride looks promising, with several ongoing studies aimed at elucidating its mechanisms of action and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in developing targeted therapies for various diseases.